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Compound of Interest

Compound Name: Bis(4-octylphenyl)amine

Cat. No.: B7822064

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Bis(4-octylphenyl)amine. The information is curated for researchers, scientists,
and professionals in drug development, with a focus on delivering precise data and
methodologies.

Compound Identification:

Chemical Name: Bis(4-octylphenyl)amine

Synonyms: 4,4'-Dioctyldiphenylamine, p,p'-Dioctyldiphenylamine, 4-Octyl-N-(4-
octylphenyl)benzenamine[1][2][3]

CAS Number: 101-67-7[1][4][5][6][7]

Molecular Formula: C2sHasN[1][4][5][6][7]

Physicochemical Data

The following table summarizes the key physicochemical properties of Bis(4-
octylphenyl)amine.
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Property Value Reference(s)

Molecular Weight 393.65 g/mol [41[8]

Appearance White powder, beige solid, or AEIE]
brown flakes.[4][6][7]

Odor Slight amine odor [61[81[9]

Melting Point 96-97 °C [41[7]

Boiling Point 509.4 °C at 760 mmHg [4117]

Density 0.939 g/cm?3 41071

Flash Point 213 °C to 415 °F (212.8 °C) [71[8]

Solubility Insoluble in water.[2] [2]

Vapor Density

1.01 (Relative to Air)

[8]

Refractive Index

1.467 at 18°C

[7]

XLogP3

11.6

[8]

Experimental Protocols

While detailed experimental parameters for the determination of all physicochemical properties

are not exhaustively available in the cited literature, this section outlines the general

methodologies for key analytical techniques used in the characterization and quality control of

Bis(4-octylphenyl)amine.

Synthesis via Friedel-Crafts Alkylation

A primary method for synthesizing Bis(4-octylphenyl)amine is the Friedel-Crafts alkylation of

diphenylamine with octanol, catalyzed by a Lewis acid such as aluminum chloride (AICIs).[4][8]

o Reactants and Catalyst: Diphenylamine and octanol are combined in a molar ratio of

approximately 1:2.2. Aluminum chloride (5—-7 wt% of reactants) is used as the catalyst.[4]

o Reaction Conditions: The mixture is heated to 170°C for about 5 hours with continuous

stirring.[4]
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o Work-up:

o Quenching: The reaction mixture is cooled and then quenched with water.[4]

o Separation: The organic layer is separated from the aqueous layer.[4]

o Purification: The organic layer is washed and then purified by distillation.[4][8]

Quality Control Methodologies

The purity and structural integrity of synthesized Bis(4-octylphenyl)amine are typically
assessed using a combination of chromatographic and spectroscopic techniques.

o Chromatography (GC/HPLC): Gas chromatography (GC) or high-performance liquid
chromatography (HPLC) is employed to determine the purity of the compound, which is
generally expected to be greater than 95%.[4]

o Principle: These techniques separate components of a mixture based on their differential
partitioning between a stationary phase and a mobile phase. The retention time of the
analyte is characteristic and the peak area is proportional to its concentration.

» Melting Point Analysis: The melting point is a crucial indicator of purity. For Bis(4-
octylphenyl)amine, a sharp melting point range of 96—-97°C is indicative of high purity.[4]

o Principle: This method involves heating a small sample of the solid to determine the
temperature at which it transitions to a liquid. Impurities typically broaden and depress the
melting point range.

e Spectroscopic Methods (FT-IR and NMR): Fourier-transform infrared spectroscopy (FT-IR)
and nuclear magnetic resonance (NMR) spectroscopy are used to confirm the molecular
structure of the compound.[4]

o FT-IR Principle: This technique measures the absorption of infrared radiation by the
sample, which causes molecular vibrations. The resulting spectrum provides a fingerprint
of the functional groups present in the molecule.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b085910
https://www.benchchem.com/product/b085910
https://www.benchchem.com/product/b085910
https://www.smolecule.com/products/s589264
https://www.benchchem.com/product/b7822064?utm_src=pdf-body
https://www.benchchem.com/product/b085910
https://www.benchchem.com/product/b7822064?utm_src=pdf-body
https://www.benchchem.com/product/b7822064?utm_src=pdf-body
https://www.benchchem.com/product/b085910
https://www.benchchem.com/product/b085910
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o NMR Principle: NMR spectroscopy probes the magnetic properties of atomic nuclei to
provide detailed information about the structure and chemical environment of atoms within
a molecule.

Visualizations

The following diagrams illustrate the synthesis workflow and a conceptual signaling pathway
related to the antioxidant activity of Bis(4-octylphenyl)amine.
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Caption: A flowchart illustrating the industrial synthesis workflow for Bis(4-octylphenyl)amine.
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Caption: A conceptual diagram of the antioxidant mechanism of Bis(4-octylphenyl)amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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